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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical validation of SR-3029 as a
therapeutic agent for triple-negative breast cancer (TNBC). SR-3029 is a potent and selective
dual inhibitor of Casein Kinase 16 (CK1d) and Casein Kinase 1l¢ (CK1lg), with a promising anti-
tumor profile in TNBC models characterized by CK14 overexpression.

Core Target and Mechanism of Action

SR-3029 is an ATP-competitive inhibitor of CK14 and CK1e.[1] In the context of triple-negative
breast cancer, its primary mechanism of action involves the disruption of the Wnt/p-catenin
signaling pathway.[2][3] A subset of TNBC tumors exhibits amplification and/or overexpression
of CSNK1D, the gene encoding CK14.[3] In these "CK1d-high" cancers, the kinase acts as a
critical driver of Wnt/B-catenin signaling.[2]

SR-3029's inhibition of CK19 leads to a reduction in the active, unphosphorylated form of (3-
catenin.[2] This prevents the nuclear accumulation of B-catenin and subsequently inhibits the
transcriptional activity of the 3-catenin/T-cell factor (TCF) complex.[2] The downstream effect is
the repression of key Wnt target genes involved in cell proliferation and survival, such as
CCNDL1 (encoding Cyclin D1), MYC, and CD44.[2] This targeted disruption of a key oncogenic
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pathway ultimately triggers apoptosis and inhibits tumor growth in preclinical TNBC models.[2]

[4]

Quantitative Efficacy Data

The preclinical efficacy of SR-3029 has been demonstrated through both in vitro and in vivo

studies. Below is a summary of key quantitative data.

. | Selectivi

Parameter Target/Cell Line Value Reference
ICs0 CK13 44 nM [1][5]
CKle 260 nM [1]5]
CDK4/cyclin D1 576 nM [1]
CDK4/cyclin D3 368 nM [1]
CDKé6/cyclin D1 428 nM [1]
CDK®6/cyclin D3 427 nM [1]
FLT3 3000 nM [1]
Ki CK13/CK1e 97 nM [1]
ECso MDA-MB-231 (TNBC)  5-70 nM [2]
MDA-MB-436 (TNBC)  5-70 nM [2]
MDA-MB-468 (TNBC)  5-70 nM 2]
A375 (Melanoma) 86 nM [1]
In Vivo Anti-Tumor Activity
© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4809734/
https://atm.amegroups.org/article/view/12392/html
https://www.benchchem.com/product/b15605462/docs?utm_src=pdf-body#sr-3029-target-validation-in-triple-negative-breast-cancer-a-technical-guide
https://www.medchemexpress.com/SR-3029.html
https://www.tocris.com/products/sr-3029_5767
https://www.medchemexpress.com/SR-3029.html
https://www.tocris.com/products/sr-3029_5767
https://www.medchemexpress.com/SR-3029.html
https://www.medchemexpress.com/SR-3029.html
https://www.medchemexpress.com/SR-3029.html
https://www.medchemexpress.com/SR-3029.html
https://www.medchemexpress.com/SR-3029.html
https://www.medchemexpress.com/SR-3029.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4809734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4809734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4809734/
https://www.medchemexpress.com/SR-3029.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Cell Line/PDX Treatment
Model Type i Outcome Reference
Model Regimen
) ) Marked
Orthotopic MDA-MB-231 20 mg/kg daily ) )
) impairment of [11[2]
Xenograft (TNBC) i.p.
tumor growth
Marked inhibition
of tumor growth,
Orthotopic MDA-MB-468 20 mg/kg daily tumor (2]
Xenograft (TNBC) i.p. regression,
increased
lifespan
Orthotopic 20 mg/kg daily Marked inhibition
SKBR3 (HER2+) [2]
Xenograft i.p. of tumor growth
Orthotopic 20 mg/kg daily Marked inhibition
BT474 (HER2+) _ [1][2]
Xenograft i.p. of tumor growth
Significant
) ) ) inhibition of
Patient-Derived BMC-4013 20 mg/kg daily
_ tumor growth, [2]
Xenograft (PDX) (TNBC) i.p. ) )
induction of
apoptosis

Signaling Pathway and Drug Mechanism

The following diagram illustrates the Wnt/(3-catenin signaling pathway and the mechanism of
action for SR-3029 in CK14-overexpressing TNBC cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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